Cas no 1598-59-0 (5-Amino-6-chloro-2-(trifluoromethyl)pyrimidine-4(3H)-thione)

• Product Name: 5-Amino-6-chloro-2-(trifluoromethyl)pyrimidine-4(3H)-thione
• CAS No: 1598-59-0
• MF: C₅H₃ClF₃N₃S
• MW: 229.61062836647
• CID: 198355
• PubChem ID: 5131393
• Update Time: 2025-05-24

5-Amino-6-chloro-2-(trifluoromethyl)pyrimidine-4(3H)-thione Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-chloro-2-(trifluoromethyl)pyrimidine-4(3H)-thione
• 4(1H)-Pyrimidinethione,5-amino-6-chloro-2-(trifluoromethyl)-
• 5-amino-6-chloro-2-(trifluoromethyl)-1H-pyrimidine-4-thione
• 4-Pyrimidinethiol,5-amino-6-chloro-2-(trifluoromethyl)- (7CI,8CI)
• 5-amino-6-chloro-2-trifluoromethyl-3H-pyrimidine-4-thione
• 6-Chlor-5-amino-4-mercapto-2-trifluormethyl-pyrimidin
• AC1NO2VH
• AG-E-09261
• CTK4D0231
• NSC57025
• 5-Amino-6-chloro-2-(trifluoromethyl)pyrimidine-4(1H)-thione
• DTXSID20408620
• AKOS000320360
• NSC-57025
• 1598-59-0
• SB60054

• Inchi： 1S/C5H3ClF3N3S/c6-2-1(10)3(13)12-4(11-2)5(7,8)9/h10H2,(H,11,12,13)
• InChI Key： JXDFDKSHBPFNSD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N=C(C(F)(F)F)N1)=S)N

Computed Properties

• Exact Mass: 228.96899
• Monoisotopic Mass: 228.96883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Experimental Properties

• Density: 1.86
• Boiling Point: 175.6°Cat760mmHg
• Flash Point: 60°C
• Refractive Index: 1.619
• PSA: 50.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Amino-6-chloro-2-(trifluoromethyl)pyrimidine-4(3H)-thione

Recent Advances in the Study of 5-Amino-6-chloro-2-(trifluoromethyl)pyrimidine-4(3H)-thione (CAS: 1598-59-0)

5-Amino-6-chloro-2-(trifluoromethyl)pyrimidine-4(3H)-thione (CAS: 1598-59-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural features, including the trifluoromethyl group and thione moiety, which contribute to enhanced binding affinity and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of 5-Amino-6-chloro-2-(trifluoromethyl)pyrimidine-4(3H)-thione exhibited potent inhibitory activity against RNA viruses, including SARS-CoV-2. The study utilized molecular docking and in vitro assays to validate the compound's mechanism of action, which involved interference with viral RNA polymerase.

In another recent development, a team from the University of Cambridge reported the application of this compound in cancer drug discovery. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that structurally modified analogs of 5-Amino-6-chloro-2-(trifluoromethyl)pyrimidine-4(3H)-thione showed promising activity against tyrosine kinase receptors, which are often overexpressed in various cancers. The study emphasized the compound's potential as a scaffold for designing next-generation kinase inhibitors.

From a synthetic chemistry perspective, advancements have been made in optimizing the production process of 5-Amino-6-chloro-2-(trifluoromethyl)pyrimidine-4(3H)-thione. A 2024 paper in Organic Process Research & Development detailed a green chemistry approach that improved yield and reduced environmental impact. The new method employed catalytic hydrogenation and solvent-free conditions, addressing previous challenges related to scalability and waste generation.

The pharmacological profile of this compound has also been a subject of recent investigation. Research published in European Journal of Pharmaceutical Sciences (2023) provided comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) data, confirming favorable pharmacokinetic properties for drug development. The study noted that the trifluoromethyl group significantly enhanced membrane permeability while the thione moiety contributed to metabolic stability.

Looking forward, the versatility of 5-Amino-6-chloro-2-(trifluoromethyl)pyrimidine-4(3H)-thione continues to attract research interest. Current clinical trials (Phase I/II) are evaluating its derivatives as potential treatments for resistant bacterial infections and certain hematological malignancies. The compound's unique chemical properties position it as a valuable building block in modern drug discovery pipelines across multiple therapeutic areas.